Cas no 176429-16-6 (3-Amino-4-hydroxy-n,n-dimethylbenzamide)
3-Amino-4-hydroxy-n,n-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- MB24404
- SCHEMBL16004924
- 3-AMINO-4-HYDROXY-N,N-DIMETHYLBENZAMIDE
- NGQKLQBZUVIOQN-UHFFFAOYSA-N
- EN300-1295571
- 176429-16-6
- AKOS017516544
- Benzamide, 3-amino-4-hydroxy-N,N-dimethyl-
- 3-Amino-4-hydroxy-n,n-dimethylbenzamide
-
- Inchi: 1S/C9H12N2O2/c1-11(2)9(13)6-3-4-8(12)7(10)5-6/h3-5,12H,10H2,1-2H3
- InChI Key: NGQKLQBZUVIOQN-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1N)C(N(C)C)=O
Computed Properties
- Exact Mass: 180.089877630g/mol
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- Density: 1.239±0.06 g/cm3(Predicted)
- Boiling Point: 403.2±40.0 °C(Predicted)
- pka: 8.25±0.18(Predicted)
3-Amino-4-hydroxy-n,n-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295571-0.05g |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 0.05g |
$1020.0 | 2023-06-06 | ||
| Enamine | EN300-1295571-0.1g |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 0.1g |
$1068.0 | 2023-06-06 | ||
| Enamine | EN300-1295571-0.25g |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 0.25g |
$1117.0 | 2023-06-06 | ||
| Enamine | EN300-1295571-0.5g |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 0.5g |
$1165.0 | 2023-06-06 | ||
| Enamine | EN300-1295571-1.0g |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 1g |
$1214.0 | 2023-06-06 | ||
| Enamine | EN300-1295571-2.5g |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 2.5g |
$2379.0 | 2023-06-06 | ||
| Enamine | EN300-1295571-5.0g |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 5g |
$3520.0 | 2023-06-06 | ||
| Enamine | EN300-1295571-10.0g |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 10g |
$5221.0 | 2023-06-06 | ||
| Enamine | EN300-1295571-50mg |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1295571-100mg |
3-amino-4-hydroxy-N,N-dimethylbenzamide |
176429-16-6 | 100mg |
$741.0 | 2023-09-30 |
3-Amino-4-hydroxy-n,n-dimethylbenzamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 3-Amino-4-hydroxy-n,n-dimethylbenzamide
Introduction to 3-Amino-4-hydroxy-N,N-dimethylbenzamide (CAS No. 176429-16-6)
3-Amino-4-hydroxy-N,N-dimethylbenzamide, also known by its CAS number 176429-16-6, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group, a hydroxyl group, and two methyl groups attached to the benzamide moiety. These functional groups contribute to its diverse biological activities and potential therapeutic applications.
The chemical formula of 3-Amino-4-hydroxy-N,N-dimethylbenzamide is C10H13NO3. It is a white crystalline solid with a molecular weight of 195.21 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions in laboratory settings.
In recent years, 3-Amino-4-hydroxy-N,N-dimethylbenzamide has gained attention for its potential as a lead compound in drug discovery and development. Research has shown that this compound possesses anti-inflammatory, antioxidant, and neuroprotective properties, which make it a promising candidate for the treatment of various diseases.
Anti-inflammatory Properties: Studies have demonstrated that 3-Amino-4-hydroxy-N,N-dimethylbenzamide can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This inhibition is attributed to its ability to modulate the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. These findings suggest that 3-Amino-4-hydroxy-N,N-dimethylbenzamide could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Antioxidant Properties: The presence of the hydroxyl group in 3-Amino-4-hydroxy-N,N-dimethylbenzamide confers significant antioxidant activity. This compound has been shown to scavenge free radicals and reduce oxidative stress, which is implicated in the pathogenesis of many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. Preclinical studies have indicated that 3-Amino-4-hydroxy-N,N-dimethylbenzamide can protect cells from oxidative damage by enhancing the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx).
Neuroprotective Properties: Recent research has highlighted the neuroprotective potential of 3-Amino-4-hydroxy-N,N-dimethylbenzamide. In vitro studies using neuronal cell lines have shown that this compound can prevent neuronal cell death induced by oxidative stress and excitotoxicity. Additionally, animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease have demonstrated that treatment with 3-Amino-4-hydroxy-N,N-dimethylbenzamide can improve cognitive function and reduce neuroinflammation. These findings suggest that this compound could be a valuable therapeutic agent for neurodegenerative disorders.
Clinical Trials: While preclinical studies have provided promising results, further clinical trials are necessary to evaluate the safety and efficacy of 3-Amino-4-hydroxy-N,N-dimethylbenzamide. Several Phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of this compound in healthy volunteers. Preliminary data from these trials have shown that 3-Amino-4-hydroxy-N,N-dimethylbenzamide is well-tolerated with no significant adverse effects reported. Future Phase II and III trials will focus on evaluating its therapeutic potential in specific disease indications.
Synthesis and Production: The synthesis of 3-Amino-4-hydroxy-N,N-dimethylbenzamide involves several steps, including the preparation of 3-amino-4-hydroxybenzoic acid followed by N-methylation. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The choice of synthetic method depends on factors such as cost, environmental impact, and scalability.
Safety Considerations: strong>In terms of safety, < strong > 3 - Amino - 4 - hydroxy - N , N - dimethylbenzamide strong > has been classified as a low - toxicity compound . However , standard precautions should be taken when handling this material , including the use of personal protective equipment ( PPE ) such as gloves , goggles , and lab coats . It is important to store this compound in a cool , dry place away from incompatible materials . Additionally , proper disposal methods should be followed to ensure environmental safety . p > < p >< strong > Future Directions : strong > The ongoing research on strong > 3 - Amino - 4 - hydroxy - N , N - dimethylbenzamide strong > holds great promise for advancing our understanding of its biological activities and therapeutic potential . Further studies are needed to elucidate its mechanism of action at the molecular level , identify potential drug targets , and optimize its pharmacological properties . Collaborative efforts between academic institutions , pharmaceutical companies , and regulatory agencies will be crucial in bringing this compound from bench to bedside . p > article > response >
176429-16-6 (3-Amino-4-hydroxy-n,n-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)